Cas no 2287300-80-3 (4-Methyl-2-[(1-phenylmethoxycarbonylpiperidin-4-yl)methyl]-1,3-thiazole-5-carboxylic acid)

• Product Name: 4-Methyl-2-[(1-phenylmethoxycarbonylpiperidin-4-yl)methyl]-1,3-thiazole-5-carboxylic acid
• CAS No: 2287300-80-3
• MF: C₁₉H₂₂N₂O₄S
• MW: 374.453983783722
• CID: 6520285
• PubChem ID: 137944642
• Update Time: 2025-07-31

4-Methyl-2-[(1-phenylmethoxycarbonylpiperidin-4-yl)methyl]-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6747603
• 2287300-80-3
• 4-Methyl-2-[(1-phenylmethoxycarbonylpiperidin-4-yl)methyl]-1,3-thiazole-5-carboxylic acid
• 2-({1-[(benzyloxy)carbonyl]piperidin-4-yl}methyl)-4-methyl-1,3-thiazole-5-carboxylic acid

• Inchi： 1S/C19H22N2O4S/c1-13-17(18(22)23)26-16(20-13)11-14-7-9-21(10-8-14)19(24)25-12-15-5-3-2-4-6-15/h2-6,14H,7-12H2,1H3,(H,22,23)
• InChI Key： OXOQSVKQFLZIQA-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C)N=C1CC1CCN(C(=O)OCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 374.13002836g/mol
• Monoisotopic Mass: 374.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 108Ų

Additional information on 4-Methyl-2-[(1-phenylmethoxycarbonylpiperidin-4-yl)methyl]-1,3-thiazole-5-carboxylic acid

Introduction to 4-Methyl-2-[(1-phenylmethoxycarbonylpiperidin-4-yl)methyl]-1,3-thiazole-5-carboxylic acid (CAS No. 2287300-80-3)

4-Methyl-2-[(1-phenylmethoxycarbonylpiperidin-4-yl)methyl]-1,3-thiazole-5-carboxylic acid, identified by the CAS number 2287300-80-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazole family, a heterocyclic structure known for its broad spectrum of biological activities. The presence of multiple functional groups, including a carboxylic acid moiety, a phenylmethyl ester, and a piperidine ring, makes this molecule a promising candidate for further exploration in drug discovery and development.

The structural complexity of 4-Methyl-2-[(1-phenylmethoxycarbonylpiperidin-4-yl)methyl]-1,3-thiazole-5-carboxylic acid arises from its intricate arrangement of atoms. The thiazole core serves as the backbone, providing stability and reactivity necessary for biological interactions. The methyl group at the 4-position enhances lipophilicity, which is often crucial for membrane permeability and bioavailability. The carboxylic acid group at the 5-position allows for potential interactions with various biological targets, including enzymes and receptors. Additionally, the 1-(phenylmethoxycarbonylpiperidin-4-yl)methyl side chain introduces further complexity, with the piperidine ring known for its role in modulating pharmacokinetic properties and the phenylmethyl ester providing a site for further derivatization.

In recent years, there has been a surge in interest regarding thiazole derivatives due to their demonstrated efficacy in treating a variety of diseases. Thiazole compounds have shown promise in antimicrobial, anti-inflammatory, antiviral, and anticancer applications. The unique structural features of 4-Methyl-2-[(1-phenylmethoxycarbonylpiperidin-4-yl)methyl]-1,3-thiazole-5-carboxylic acid make it an attractive scaffold for medicinal chemists seeking to develop novel therapeutics.

One of the most compelling aspects of this compound is its potential to interact with biological targets through multiple mechanisms. The carboxylic acid group can form hydrogen bonds with polar residues in proteins, while the phenylmethyl ester can engage in hydrophobic interactions or undergo metabolic conversion to other bioactive species. The piperidine ring is particularly noteworthy, as it is frequently found in biologically active molecules due to its ability to mimic secondary amine structures found in natural products and drugs.

Recent studies have highlighted the importance of optimizing physicochemical properties such as solubility, permeability, and metabolic stability when designing drug candidates. The structural features of 4-Methyl-2-[(1-phenylmethoxycarbonylpiperidin-4-yl)methyl]-1,3-thiazole-5-carboxylic acid contribute positively to these properties. For instance, the presence of the methyl group at the 4-position improves lipophilicity without excessive hydrophobicity, which is often a desirable balance for oral bioavailability. The carboxylic acid group can be modified to enhance solubility or targeted delivery.

The synthesis of 4-Methyl-2-[(1-phenylmethoxycarbonylpiperidin-4-yl)methyl]-1,3-thiazole-5-carboxylic acid presents both challenges and opportunities for synthetic chemists. The construction of the thiazole ring requires careful control of reaction conditions to ensure high yield and purity. Additionally, introducing the complex side chain while maintaining regioselectivity is no small feat. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules efficiently.

In terms of biological activity, preliminary investigations suggest that derivatives of this compound may exhibit potent effects on certain disease pathways. For example, modifications to the phenylmethoxycarbonylpiperidin moiety could lead to enhanced binding affinity to specific enzymes or receptors involved in metabolic disorders or neurodegenerative diseases. Further research is needed to fully elucidate its potential therapeutic applications.

The pharmaceutical industry continually seeks innovative compounds that can address unmet medical needs. 4-Methyl-2-[(1-phenylmethoxycarbonylpiperidin-4-ylmethyl)-1,3-thiazole)-5-carboxylic acid (CAS No. 2287300–80–3) represents a valuable starting point for such endeavors. Its unique structural attributes offer a rich foundation for medicinal chemists to explore new chemical space and develop next-generation therapeutics.

As research progresses, it is expected that more derivatives will be synthesized and tested for their biological activity. High-throughput screening (HTS) and computational modeling techniques will play crucial roles in identifying promising candidates for further development. The combination of experimental data with computational insights will accelerate the discovery process and lead to more efficient drug development pipelines.

In conclusion, 4-Methyl -2 -[ ( 1 - phen ylmeth oxy carb on y l piper id ine - 4 - y l ) m eth y l ] - 1 , 3 - thi az ole - 5 - car box y l ic ac id ( C A S N o . 2287300 - 80 - 3 ) stands out as a fascinating compound with significant potential in pharmaceutical research. Its complex structure offers multiple opportunities for functionalization and optimization, making it an invaluable scaffold for developing novel therapeutics targeting various diseases.